Cas no 1354930-04-3 (4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine)

• Product Name: 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• CAS No: 1354930-04-3
• MF: C₁₇H₁₄ClN₃O
• MW: 311.765562534332
• MDL: MFCD21335858
• CID: 5169325
• Update Time: 2026-03-04

4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• 2-Pyrimidinamine, 4-(4-chlorophenyl)-6-(2-methoxyphenyl)-

• MDL： MFCD21335858
• Inchi： 1S/C17H14ClN3O/c1-22-16-5-3-2-4-13(16)15-10-14(20-17(19)21-15)11-6-8-12(18)9-7-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key： SZTZQZCVHORYOY-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=CC=C2OC)=CC(C2=CC=C(Cl)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

Research Brief on 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354930-04-3): Recent Advances and Therapeutic Potential

The compound 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (CAS: 1354930-04-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This pyrimidine derivative has been identified as a potential therapeutic agent in various disease models, particularly in oncology and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the compound's role as a kinase inhibitor. Preliminary data suggest that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits selective inhibition against certain tyrosine kinases, which are often implicated in cancer progression. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against ABL1 and SRC family kinases, with IC50 values in the low nanomolar range. This finding positions the compound as a potential candidate for the treatment of hematological malignancies and solid tumors.

In addition to its anticancer properties, recent investigations have explored the anti-inflammatory potential of this compound. A study in the European Journal of Pharmacology (2024) reported that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. The compound appears to modulate the NF-κB signaling pathway, suggesting its utility in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

Structural optimization efforts have been ongoing to improve the drug-like properties of this compound. Researchers have synthesized several analogs with modifications to the chlorophenyl and methoxyphenyl moieties, aiming to enhance bioavailability and reduce potential off-target effects. Computational modeling studies have provided valuable insights into the structure-activity relationship (SAR) of this chemical scaffold, guiding the design of more potent and selective derivatives.

Pharmacokinetic studies in animal models have shown that 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate significant first-pass metabolism in the liver. Current research is focusing on prodrug strategies and formulation approaches to address these limitations.

The safety profile of this compound has been evaluated in acute and sub-chronic toxicity studies. Results indicate a relatively wide therapeutic window, with no significant adverse effects observed at pharmacologically relevant doses. However, long-term toxicity studies and comprehensive genotoxicity assessments are still needed before clinical translation can be considered.

In conclusion, 4-(4-chlorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine represents a promising chemical entity with multiple therapeutic applications. Its dual activity as both a kinase inhibitor and anti-inflammatory agent makes it particularly interesting for drug development. Future research directions include further mechanistic studies, combination therapy evaluations, and the development of more metabolically stable analogs. The compound's unique chemical structure (CAS: 1354930-04-3) continues to serve as a valuable scaffold for medicinal chemistry optimization in the pursuit of novel therapeutic agents.